6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one

• Molecular Formula: C6H12N2OS
• Molecular Weight: 160.24 g/mol
• IUPAC Name: 6-methyl-2-methylsulfanyl-1,3-diazinan-4-one
• InChI: InChI=1S/C6H12N2OS/c1-4-3-5(9)8-6(7-4)10-2/h4,6-7H,3H2,1-2H3,(H,8,9)
• InChI Key: KADSEJXLERQBRK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)NC(N1)SC

Description

6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one is a heterocyclic compound with a unique structure that includes a diazinane ring substituted with methyl and methylsulfanyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor containing the necessary functional groups. The reaction conditions often include the use of solvents such as ethanol and catalysts to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification and crystallization to obtain the final product in a form suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or other reduced forms.

Substitution: The methylsulfanyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups .

Scientific Research Applications

6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one involves its interaction with specific molecular targets. The compound can act as an inhibitor or modulator of certain enzymes or proteins, affecting various biochemical pathways. The exact mechanism depends on the specific application and the biological system involved .

Comparison with Similar Compounds

Similar Compounds

6-Methyl-2-sulfanylidene-1,3-diazinan-4-one: A similar compound with a different sulfur oxidation state.

6-Methyl-3-methylsulfanyl-2H-[1,2,4]triazin-5-one: Another heterocyclic compound with a similar structure but different ring system.

Uniqueness

6-Methyl-2-methylsulfanyl-1,3-diazinan-4-one is unique due to its specific substitution pattern and the presence of both methyl and methylsulfanyl groups. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications .